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Compound of Interest

Compound Name: (R)-(+)-2-Bromopropionic acid

Cat. No.: B167591

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility of (R)-(+)-2-
Bromopropionic acid in various organic solvents. Due to a lack of specific quantitative
solubility data in publicly available literature, this guide focuses on qualitative solubility, the
underlying chemical principles governing solubility, and standardized experimental protocols for
determining precise solubility parameters in a laboratory setting.

Introduction

(R)-(+)-2-Bromopropionic acid is a chiral carboxylic acid widely used as a building block in
the synthesis of pharmaceuticals and other specialty chemicals. Its solubility in organic solvents
is a critical parameter for reaction kinetics, purification processes such as crystallization, and
formulation development. This document summarizes the known qualitative solubility of (R)-
(+)-2-Bromopropionic acid and provides methodologies for its quantitative determination.

Physicochemical Properties of (R)-(+)-2-
Bromopropionic Acid

A summary of the key physical and chemical properties of (R)-(+)-2-Bromopropionic acid is
presented in Table 1. These properties influence its solubility behavior.

Table 1: Physicochemical Properties of (R)-(+)-2-Bromopropionic Acid
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Property Value Reference(s)
Molecular Formula C3HsBrO:z [1]

Molecular Weight 152.97 g/mol [1]
Appearance Colorless to light yellow liquid [2][3]

Density 1.692 g/mL at 20 °C [1]

Melting Point 25-26 °C [2][4]

Boiling Point 203-205 °C [2][5]

pKa ~2.97 [6]

Optical Rotation ([a]20/D) +26+2°, neat [1]

Solubility Data

While specific quantitative solubility data (e.g., g/100 mL) for (R)-(+)-2-Bromopropionic acid
in a range of organic solvents is not readily available in the surveyed literature, qualitative
descriptions of its solubility have been compiled. Table 2 summarizes this information.

Table 2: Qualitative Solubility of (R)-(+)-2-Bromopropionic Acid in Common Organic Solvents
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Qualitative
Solvent Solvent Type . Reference(s)
Solubility
Water Protic, Polar Soluble [21151[7]
Methanol Protic, Polar Miscible (Expected) [5]
Ethanol Protic, Polar Miscible [5]
Aprotic, Moderately o
Chloroform Miscible [5]
Polar
Diethyl Ether Aprotic, Weakly Polar Miscible [5]
Benzene Aprotic, Non-polar Miscible [5]
) Limited
Hexane Aprotic, Non-polar [2]

Solubility/Insoluble

Note: "Miscible" indicates that the substance dissolves in all proportions. The solubility of
enantiomers, such as (R)-(+)-2-Bromopropionic acid and its (S)-(-) counterpart, is expected
to be identical in achiral solvents.

The solubility of 2-bromopropionic acid is dependent on temperature, typically increasing as the
temperature rises.[2]

Principles of Solubility

The solubility of (R)-(+)-2-Bromopropionic acid is governed by its molecular structure, which
features both a polar carboxylic acid group and a more non-polar alkyl bromide moiety. The
principle of "like dissolves like" is central to understanding its solubility profile.

o Polar Solvents: The carboxylic acid group can act as both a hydrogen bond donor and
acceptor, leading to strong interactions with polar protic solvents like water and alcohols
(e.g., methanol, ethanol). This results in high solubility or miscibility.[2]

o Moderately Polar Solvents: In aprotic polar solvents such as chloroform and diethyl ether,
dipole-dipole interactions between the solvent and the polar functional groups of the acid
contribute to its solubility.[5]
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Non-polar Solvents: In non-polar solvents like hexane, the energy required to break the
strong hydrogen bonds between the carboxylic acid molecules is not sufficiently
compensated by the weak van der Waals forces with the solvent, resulting in poor solubility.

[2]

Experimental Protocols for Solubility Determination

For researchers requiring precise solubility data, the following established methods can be
employed.

Isothermal Equilibrium Method

This gravimetric method is a reliable technique for determining the solubility of a solid or liquid
solute in a solvent at a constant temperature.

Methodology:

Sample Preparation: An excess amount of (R)-(+)-2-Bromopropionic acid is added to a
known volume or mass of the selected organic solvent in a sealed, temperature-controlled
vessel.

Equilibration: The mixture is agitated (e.g., using a magnetic stirrer or shaker bath) at a
constant temperature for a sufficient period to ensure that equilibrium is reached (typically
24-48 hours).

Phase Separation: After equilibration, the agitation is stopped, and the undissolved solute is
allowed to settle, leaving a saturated solution.

Sampling and Analysis: A known volume or mass of the clear, saturated supernatant is
carefully withdrawn using a pre-heated or pre-weighed syringe to avoid precipitation upon
cooling. The solvent is then evaporated from the sample under controlled conditions (e.g., in
a vacuum oven).

Quantification: The mass of the remaining solute is determined gravimetrically. The solubility
is then calculated and can be expressed in various units, such as g/100 mL, mol/L, or mole
fraction.
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Visual Method (Polythermal)

This method is useful for determining the temperature dependence of solubility.
Methodology:

o Sample Preparation: A series of sealed tubes are prepared, each containing a known mass
of (R)-(+)-2-Bromopropionic acid and a known mass of the solvent.

e Heating and Observation: The tubes are slowly heated in a controlled temperature bath with
constant agitation. The temperature at which the last solid particle dissolves is recorded as
the saturation temperature for that specific concentration.

» Data Analysis: By repeating this procedure for different concentrations, a solubility curve as a
function of temperature can be constructed.

Visualizations

The following diagrams illustrate the logical workflow for determining solubility and the general
synthesis of 2-bromopropionic acid.
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Caption: Workflow for Isothermal Equilibrium Solubility Determination.
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Caption: General Synthesis of 2-Bromopropionic Acid.[5]

Conclusion

(R)-(+)-2-Bromopropionic acid exhibits solubility characteristics typical of a short-chain
carboxylic acid, showing high solubility in polar organic solvents and limited solubility in non-
polar media. For applications requiring precise solubility values, direct experimental
determination is recommended using established protocols such as the isothermal equilibrium
method. The information and methodologies presented in this guide are intended to assist
researchers in the effective handling and application of this important chiral building block.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of ress Hast
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and industry. Email: info@benchchem.com
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